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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro fungicidal activity of

rezafungin acetate, a novel, long-acting echinocandin antifungal agent. Rezafungin acetate
has demonstrated potent activity against a broad spectrum of fungal pathogens, including

various species of Candida and Aspergillus. This document consolidates key quantitative data,

details experimental methodologies, and presents visual workflows to support further research

and development in the field of antifungal therapeutics.

Mechanism of Action
Rezafungin acetate, like other echinocandins, targets the fungal cell wall, a structure absent in

mammalian cells.[1][2] Its primary mechanism of action is the non-competitive inhibition of the

enzyme 1,3-β-D-glucan synthase.[1][2][3] This enzyme is crucial for the synthesis of 1,3-β-D-

glucan, an essential polymer that provides structural integrity to the fungal cell wall. By

inhibiting this enzyme, rezafungin disrupts cell wall synthesis, leading to osmotic instability, cell

lysis, and ultimately, fungal cell death. This fungicidal activity is concentration-dependent

against Candida species.

Caption: Mechanism of action of rezafungin acetate.
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The in vitro activity of rezafungin has been extensively evaluated against a global collection of

clinical fungal isolates. The following tables summarize the Minimum Inhibitory Concentration

(MIC) and Minimum Effective Concentration (MEC) data for rezafungin against various Candida

and Aspergillus species.

Table 1: In Vitro Activity of Rezafungin against Candida
Species
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Species
Number of
Isolates

MIC₅₀ (mg/L) MIC₉₀ (mg/L) Reference

Candida albicans 316 0.03 0.06

Candida glabrata 162 0.06 0.06-0.12

Candida

parapsilosis
148 1 2

Candida

tropicalis
83 0.03 0.06

Candida krusei 53 0.03-0.12 0.03-0.12

Candida auris 19 0.25 0.25

Candida

dubliniensis
22 0.06 0.06-0.12

Candida

guilliermondii
27 1 1

Candida kefyr 52 0.03-0.12 0.06-0.12

Candida

lusitaniae
46 - 0.25

Candida

orthopsilosis
15 0.5 1

Candida

metapsilosis
15 0.12 0.5

Saccharomyces

cerevisiae
21 - 0.5

Table 2: In Vitro Activity of Rezafungin against
Aspergillus Species
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Species
Number of
Isolates

MEC Range
(mg/L)

MEC₉₀ (mg/L) Reference

Aspergillus

fumigatus
59 0.008-0.06 0.015-0.06

Aspergillus

flavus
12 0.008-0.12 0.015-0.03

Aspergillus niger - ≤0.008-0.06 -

Aspergillus

terreus
- ≤0.008-0.06 -

Aspergillus

calidoustus
11 - -

Aspergillus

lentulus
11 - -

Experimental Protocols
The in vitro antifungal activity data for rezafungin acetate was primarily generated using

standardized methodologies from the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution for MIC/MEC Determination
The determination of Minimum Inhibitory Concentrations (MICs) for yeasts and Minimum

Effective Concentrations (MECs) for molds follows the guidelines outlined in CLSI documents

M27 (for yeasts) and M38-A2 (for molds).

1. Inoculum Preparation:

Fungal isolates are cultured on appropriate agar plates (e.g., Sabouraud Dextrose Agar) at

35°C for 24-48 hours.

Colonies are suspended in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland

standard.
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This suspension is further diluted in RPMI-1640 medium to obtain the final desired inoculum

concentration.

2. Antifungal Agent Preparation:

Rezafungin acetate powder is dissolved in a suitable solvent, typically dimethyl sulfoxide

(DMSO), to create a stock solution.

Serial two-fold dilutions of the stock solution are prepared in RPMI-1640 medium in 96-well

microtiter plates.

3. Incubation:

The standardized fungal inoculum is added to each well of the microtiter plate containing the

serially diluted rezafungin.

Plates are incubated at 35°C. Incubation times vary depending on the organism: 24-48 hours

for Candida species and 24 hours for Aspergillus species for MEC reading.

4. Endpoint Determination:

For Candida spp. (MIC): The MIC is the lowest concentration of rezafungin that causes a

significant inhibition of growth (typically ≥50%) compared to the growth control well,

determined visually or spectrophotometrically.

For Aspergillus spp. (MEC): The MEC is the lowest concentration of rezafungin that leads to

the growth of small, aberrant, branched hyphae, observed microscopically, as compared to

the profuse hyphal growth in the control well.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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